Cas no 1807259-42-2 (Methyl 3-cyano-4-fluoro-2-ethylbenzoate)

• Product Name: Methyl 3-cyano-4-fluoro-2-ethylbenzoate
• CAS No: 1807259-42-2
• MF: C₁₁H₁₀FNO₂
• MW: 207.201006412506
• CID: 4952776
• Update Time: 2025-10-30

Methyl 3-cyano-4-fluoro-2-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-fluoro-2-ethylbenzoate

• Inchi： 1S/C11H10FNO2/c1-3-7-8(11(14)15-2)4-5-10(12)9(7)6-13/h4-5H,3H2,1-2H3
• InChI Key： YPGCELBINWASHF-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OC)=C(C=1C#N)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-cyano-4-fluoro-2-ethylbenzoate

Methyl 3-cyano-4-fluoro-2-ethylbenzoate (CAS No. 1807259-42-2): A Comprehensive Overview

Methyl 3-cyano-4-fluoro-2-ethylbenzoate (CAS No. 1807259-42-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the development of novel therapeutic agents and advanced chemical synthesis methodologies. The presence of both cyano and fluoro substituents in its molecular framework imparts distinct reactivity and binding properties, making it a valuable intermediate in synthetic chemistry.

The Methyl 3-cyano-4-fluoro-2-ethylbenzoate molecule exhibits a high degree of versatility, which is leveraged in various applications across the pharmaceutical industry. Its chemical structure, featuring an ester group linked to a benzoic acid derivative with cyano and fluoro functionalities, allows for diverse modifications and functionalizations. These modifications are crucial for tailoring the compound’s pharmacokinetic and pharmacodynamic properties, thereby enhancing its suitability for drug development.

In recent years, the compound has been extensively studied for its potential applications in medicinal chemistry. Researchers have explored its utility as a building block for synthesizing complex molecules with therapeutic relevance. The cyano group, in particular, serves as a versatile handle for further chemical transformations, enabling the construction of intricate scaffolds that mimic natural bioactive compounds. This capability is essential for designing molecules that can interact effectively with biological targets.

The fluoro substituent in the molecule contributes to its unique physicochemical properties, including improved metabolic stability and enhanced binding affinity to biological receptors. These attributes are highly desirable in drug design, as they can lead to more potent and selective therapeutic agents. Furthermore, the ethyl group at the second position of the benzene ring adds another layer of complexity, influencing both the electronic distribution and steric environment of the molecule.

Recent advancements in computational chemistry have facilitated a deeper understanding of the interactions between Methyl 3-cyano-4-fluoro-2-ethylbenzoate and biological targets. Molecular modeling studies have revealed that this compound can effectively bind to various enzymes and receptors, suggesting its potential as an inhibitor or modulator in drug discovery campaigns. These findings have prompted further investigation into its pharmacological profile, with a focus on identifying novel therapeutic applications.

The synthesis of Methyl 3-cyano-4-fluoro-2-ethylbenzoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyano group typically involves cyanation reactions, while the fluoro substitution is often achieved through halogen exchange or direct fluorination techniques. The presence of the ester group necessitates careful handling to prevent unwanted side reactions, such as hydrolysis or transesterification.

In industrial settings, the production of Methyl 3-cyano-4-fluoro-2-ethylbenzoate is optimized for scalability and cost-effectiveness. Process chemists employ advanced catalytic systems and green chemistry principles to minimize waste and improve yield. These efforts align with global trends toward sustainable manufacturing practices, ensuring that the compound’s production is environmentally responsible.

The applications of Methyl 3-cyano-4-fluoro-2-ethylbenzoate extend beyond pharmaceuticals into other areas of chemical research. For instance, it serves as a valuable precursor in materials science, where it is used to develop novel polymers and coatings with enhanced functional properties. Its unique structural features make it an attractive candidate for creating materials with specific optical or electronic characteristics.

Ongoing research continues to uncover new possibilities for Methyl 3-cyano-4-fluoro-2-ethylbenzoate, driven by its remarkable adaptability and reactivity. Collaborative efforts between academia and industry are fostering innovative approaches to harnessing its potential in drug discovery and material science. As our understanding of its properties grows, so too does its significance as a key component in advanced chemical applications.